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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylaniline

Cat. No.: B042851 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available preliminary toxicological information

for 2,4-Dichloro-6-methylaniline (CAS No. 30273-00-8). It is intended for informational

purposes for a scientific audience. A comprehensive toxicological assessment requires further

detailed investigation. No specific quantitative toxicological studies such as LD50, NOAEL, or

LOAEL values, nor detailed experimental protocols for this specific compound, were found in

the public domain during the literature search.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₇H₇Cl₂N [1][2][3][4]

Molecular Weight 176.04 g/mol [3][4]

Appearance
White to pale cream

solid/powder
[2]

Melting Point 42-46 °C [5][6]

IUPAC Name 2,4-dichloro-6-methylaniline [1][2]

CAS Number 30273-00-8 [1][2][3][5]
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Hazard Identification and Classification
Based on aggregated GHS data, 2,4-Dichloro-6-methylaniline is classified with the following

hazards.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning

Hazard Classifications:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2)[1]

Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation[1]

Toxicological Profile Insights from Structural
Analogs
Due to the limited direct toxicological data for 2,4-Dichloro-6-methylaniline, information from

structurally related compounds, such as other dichloroanilines and aromatic amines, can

provide preliminary insights into its potential toxicological profile.

Genotoxicity and Carcinogenicity
Aromatic amines as a class are known for their potential genotoxicity and carcinogenicity,

which is often mediated by their metabolic activation to reactive nitrenium ions.[7][8]
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Genotoxicity: While no specific genotoxicity data for 2,4-Dichloro-6-methylaniline was

identified, studies on other aniline derivatives suggest that the position and nature of

substituents on the aniline ring influence their mutagenic potential.[7] For instance,

methylation can have a stabilizing effect on the nitrenium ion, potentially increasing

genotoxicity, while chlorination can have a destabilizing effect.[7]

Carcinogenicity: No carcinogenicity studies for 2,4-Dichloro-6-methylaniline were found.

However, other chlorinated anilines and methylated anilines have been investigated for their

carcinogenic potential.[8][9] For example, 4-chloroaniline is classified as a Category 1B

carcinogen.[9] Some trimethylaniline isomers have been shown to induce tumors in animal

studies.[10] Given these findings in related compounds, the carcinogenic potential of 2,4-
Dichloro-6-methylaniline warrants further investigation.

Methemoglobinemia
A common toxicological effect of aniline and its derivatives is the induction of

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its oxygen-

carrying capacity.[9][11] This can lead to cyanosis, fatigue, and at high concentrations, can be

life-threatening.[11] It is plausible that 2,4-Dichloro-6-methylaniline could also induce

methemoglobinemia.

General Experimental Workflow for Toxicological
Assessment
The following diagram illustrates a general workflow for the preliminary toxicological

assessment of a chemical compound like 2,4-Dichloro-6-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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